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Introduction
Deuterated compounds, in which one or more hydrogen atoms are replaced by deuterium, are

of significant interest in pharmaceutical and materials science research. The substitution of

hydrogen with deuterium can influence a molecule's pharmacokinetic and metabolic properties

due to the kinetic isotope effect.[1] Cetyl alcohol (1-hexadecanol), a long-chain fatty alcohol, is

widely used in cosmetics, personal care products, and pharmaceutical formulations as an

emollient, emulsifier, and thickening agent.[2][3][4][5] This guide provides an in-depth overview

of the core physical characteristics of deuterated cetyl alcohol, offering a comparative analysis

with its non-deuterated counterpart and detailing the experimental protocols for their

determination.

Physicochemical Properties
The introduction of deuterium atoms into the cetyl alcohol molecule results in a notable

increase in its molecular weight and can subtly influence its physical properties. The following

table summarizes the key physicochemical data for deuterated cetyl alcohol (specifically 1-

Hexadecanol-d33) and standard cetyl alcohol.
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Property
Deuterated Cetyl Alcohol
(1-Hexadecanol-d33)

Cetyl Alcohol (1-
Hexadecanol)

Molecular Formula C₁₆HD₃₃O[1] C₁₆H₃₄O[2][3]

Molecular Weight 275.64 g/mol [1] 242.44 g/mol [2]

CAS Number 284474-73-3[1] 36653-82-4[3]

Appearance Solid at room temperature[1]
Waxy white powder or flakes[2]

[3]

Melting Point 54-56 °C[1] 49.3 °C[2][6][7]

Boiling Point 310.9 ± 5.0 °C at 760 mmHg[1] 344 °C at 760 mmHg[2][3][7]

Density 0.8 ± 0.1 g/cm³[1] 0.811 g/cm³[3][7]

Solubility in Water Insoluble Insoluble[2][3][8]

Solubility in Organic Solvents Soluble in alcohols and oils[4]

Very soluble in ether, benzene,

and chloroform; soluble in

acetone; slightly soluble in

alcohol.[3][7]

Flash Point 135.0 ± 0.0 °C[1] 185 °C[3]

Vapor Pressure 0.0 ± 1.5 mmHg at 25°C[1] <1 hPa at 20 °C

LogP 7.25[1] 7.25[3]

Hydrogen Bond Donor Count 1[1] 1[2]

Hydrogen Bond Acceptor

Count
1[1] 1[2]

Experimental Protocols
This section details the standard methodologies for determining the key physical and chemical

properties of deuterated cetyl alcohol.
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The general workflow for the synthesis and characterization of deuterated cetyl alcohol

involves several key stages, from the selection of deuterated starting materials to the final

purification and analysis.
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Caption: General workflow for the synthesis and characterization of deuterated cetyl alcohol.
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Physical Property Analysis Workflow
The determination of the physical properties of the purified deuterated cetyl alcohol follows a

standardized set of analytical procedures.
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Caption: Workflow for the analysis of the physical properties of deuterated cetyl alcohol.

Melting Point Determination
Objective: To determine the temperature range over which the solid deuterated cetyl alcohol

transitions to a liquid.

Methodology:
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A small, dry sample of the deuterated cetyl alcohol is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded. This range is reported as the melting point.

Boiling Point Determination
Objective: To determine the temperature at which the vapor pressure of the liquid deuterated

cetyl alcohol equals the external pressure.

Methodology:

A small volume of the sample is placed in a distillation flask.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

at the level of the side arm of the flask.

The sample is heated, and the temperature is recorded when the liquid boils and a stable

temperature is observed on the thermometer.

The atmospheric pressure is also recorded, as the boiling point is pressure-dependent.

Density Measurement
Objective: To determine the mass per unit volume of the deuterated cetyl alcohol.

Methodology:

A clean, dry pycnometer (a flask of a known volume) is weighed.

The pycnometer is filled with the molten deuterated cetyl alcohol, and the temperature is

allowed to equilibrate.

The filled pycnometer is weighed again.
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The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the deuteration pattern and structural integrity of the molecule.

Methodology:

A small amount of the deuterated cetyl alcohol is dissolved in a suitable deuterated solvent

(e.g., chloroform-d).

The solution is placed in an NMR tube.

¹H NMR, ²H NMR, and ¹³C NMR spectra are acquired. The ¹H NMR spectrum is used to

quantify any residual protons, while the ²H NMR confirms the presence and location of

deuterium atoms. The ¹³C NMR spectrum provides information about the carbon skeleton.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and confirm the isotopic enrichment of the

deuterated cetyl alcohol.

Methodology:

A dilute solution of the sample is introduced into the mass spectrometer.

The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

The molecular ion peak in the mass spectrum will correspond to the molecular weight of the

deuterated cetyl alcohol, confirming the incorporation of deuterium. Fragmentation patterns

can also provide structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the molecule and to observe the C-D

vibrational modes.

Methodology:
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A small amount of the sample is prepared for analysis (e.g., as a KBr pellet or a thin film).

The sample is placed in the FTIR spectrometer, and an infrared spectrum is recorded.

The presence of characteristic absorption bands for O-H, C-H, and C-D stretching and

bending vibrations confirms the structure of the deuterated cetyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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